Cas no 62128-39-6 (Methanone, (1,5-dimethyl-1H-pyrrol-3-yl)(4-methylphenyl)-)

• Product Name: Methanone, (1,5-dimethyl-1H-pyrrol-3-yl)(4-methylphenyl)-
• CAS No: 62128-39-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 457117
• PubChem ID: 12648631
• Update Time: 2025-04-19

Methanone, (1,5-dimethyl-1H-pyrrol-3-yl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (1,5-dimethyl-1H-pyrrol-3-yl)(4-methylphenyl)-
• (1,5-dimethylpyrrol-3-yl)-(4-methylphenyl)methanone
• 1,2-dimethyl-4-p-toluoylpyrrole
• IVLWIMGBBHRXGF-UHFFFAOYSA-N
• DTXSID90505650
• SCHEMBL11731153
• 62128-39-6
• (1,5-Dimethyl-1H-pyrrol-3-yl)(4-methylphenyl)methanone

• Inchi： 1S/C14H15NO/c1-10-4-6-12(7-5-10)14(16)13-8-11(2)15(3)9-13/h4-9H,1-3H3
• InChI Key： IVLWIMGBBHRXGF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=C(C)N(C)C=1

Computed Properties

• Exact Mass: 213.11545
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22